Cas no 2224362-91-6 (N-(6,7-Dihydro-4H-thieno[3,2-c]pyran-4-ylmethyl)-N-methylprop-2-enamide)

• Product Name: N-(6,7-Dihydro-4H-thieno[3,2-c]pyran-4-ylmethyl)-N-methylprop-2-enamide
• CAS No: 2224362-91-6
• MF: C₁₂H₁₅NO₂S
• MW: 237.31800198555
• CID: 5411726
• PubChem ID: 136572491
• Update Time: 2025-10-29

N-(6,7-Dihydro-4H-thieno[3,2-c]pyran-4-ylmethyl)-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-6717217
• 2224362-91-6
• N-(6,7-Dihydro-4H-thieno[3,2-c]pyran-4-ylmethyl)-N-methylprop-2-enamide
• AKOS034128929
• Z3488644872
• N-methyl-N-({4H,6H,7H-thieno[3,2-c]pyran-4-yl}methyl)prop-2-enamide

• Inchi： 1S/C12H15NO2S/c1-3-12(14)13(2)8-10-9-5-7-16-11(9)4-6-15-10/h3,5,7,10H,1,4,6,8H2,2H3
• InChI Key： JHGSSZKBHYYCTM-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCOC2CN(C(C=C)=O)C

Computed Properties

• Exact Mass: 237.08234989g/mol
• Monoisotopic Mass: 237.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.8Ų

Additional information on N-(6,7-Dihydro-4H-thieno[3,2-c]pyran-4-ylmethyl)-N-methylprop-2-enamide

Professional Introduction to N-(6,7-Dihydro-4H-thieno[3,2-c]pyran-4-ylmethyl)-N-methylprop-2-enamide (CAS No. 2224362-91-6)

N-(6,7-Dihydro-4H-thieno[3,2-c]pyran-4-ylmethyl)-N-methylprop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2224362-91-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural framework of this compound incorporates a thienopyran core, which is known for its versatility in drug design due to its ability to interact with various biological targets.

The molecular structure of N-(6,7-Dihydro-4H-thieno[3,2-c]pyran-4-ylmethyl)-N-methylprop-2-enamide is characterized by a fused heterocyclic system, which includes a thiophene ring linked to a pyran ring. This particular arrangement not only contributes to the compound's stability but also enhances its potential for binding to specific protein targets. The presence of a prop-2-enamide moiety further extends the compound's functional diversity, enabling it to participate in various biochemical interactions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. The thienopyran scaffold has emerged as a particularly valuable motif due to its broad spectrum of biological activities. Studies have demonstrated that derivatives of thienopyran can exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The compound in question, N-(6,7-Dihydro-4H-thieno[3,2-c]pyran-4-ylmethyl)-N-methylprop-2-enamide, is being investigated for its potential role in modulating these pathways.

One of the most compelling aspects of this compound is its mechanism of action. Preliminary research suggests that it may interact with enzymes and receptors involved in critical cellular processes. For instance, the thienopyran core has been shown to bind to certain kinases and transcription factors, which are often implicated in the pathogenesis of various diseases. The N-methylprop-2-enamide group further enhances this interaction by providing additional binding sites and improving solubility.

The synthesis of N-(6,7-Dihydro-4H-thieno[3,2-c]pyran-4-ylmethyl)-N-methylprop-2-enamide involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the thienopyran ring through cyclization reactions involving appropriate precursors. Subsequent steps include functionalization at the 4-position of the thienopyran core and introduction of the prop-2-enamide group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.

In terms of pharmacokinetic properties, N-(6,7-Dihydro-4H-thieno[3,2-c]pyran-4-ylmethyl)-N-methylprop-2-enamide demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are crucial for ensuring that the compound reaches its target site in sufficient concentrations and remains active for an appropriate duration. In vitro studies have shown that it exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical translation.

The therapeutic potential of this compound is further underscored by its ability to modulate key signaling pathways associated with diseases such as cancer and inflammation. Recent studies have highlighted the role of thienopyran derivatives in inhibiting the activity of cyclin-dependent kinases (CDKs), which are essential for cell cycle progression. By targeting these kinases, N-(6,7-Dihydro-4H-thieno[3,2-c]pyran-4-ylmethyl)-N-methylprop-2-enamide may offer a novel approach to treating these conditions.

In addition to its anti-proliferative effects, this compound has shown promise in reducing inflammation. Chronic inflammation is a hallmark of many diseases and is often associated with oxidative stress and dysregulated immune responses. The molecular interactions mediated by N-(6,7-Dihydro-4H-thieno[3,2-c]pyran-4-ylmethyl)-N-methylprop-2-enamide suggest its ability to interfere with inflammatory cascades by inhibiting key enzymes such as COX and LOX.

The development of this compound is part of a broader effort to discover and optimize small molecule drugs with targeted biological activities. Advances in computational chemistry and high-throughput screening have accelerated the process of identifying promising candidates for further investigation. These tools have enabled researchers to predict binding affinities and optimize molecular structures with greater precision.

Ongoing clinical trials are evaluating the efficacy and safety of N-(6,7-Dihydro-4H-thieno[3,2-c]pyran-4-ylmethyl)-N-methylprop-2-enamide in various therapeutic settings. Preliminary results are encouraging and suggest that it may be a valuable addition to existing treatment regimens. However, further studies are needed to fully characterize its pharmacological profile and long-term effects.

The future directions for research on this compound include exploring its potential applications in combination therapies. By pairing it with other agents that target different aspects of disease pathogenesis, researchers hope to achieve synergistic effects that enhance treatment outcomes. Additionally, efforts are underway to develop derivatives with improved pharmacokinetic properties and reduced side effects.

In conclusion, N-(6,7-Dihydro-4H-thieno[3,2-c]pyran-4-ylmethyl)-N-methylprop-2-enamide (CAS No. 2224362-91) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further development into a novel therapeutic agent. As research continues to uncover new insights into its mechanisms of action and clinical efficacy، this compound holds great promise for addressing some of the most challenging diseases faced by humanity today.